Cas no 2640895-78-7 (4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile)

• Product Name: 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile
• CAS No: 2640895-78-7
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 5316150
• PubChem ID: 154830329
• Update Time: 2025-07-18

4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2640895-78-7
• AKOS040722676
• 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile
• F6745-4836
• 4-[3-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]-2-pyridinecarbonitrile

• Inchi： 1S/C16H20N4/c17-7-14-6-15(4-5-18-14)20-10-16(11-20)19-8-12-2-1-3-13(12)9-19/h4-6,12-13,16H,1-3,8-11H2
• InChI Key： DEUGBLPGCQFQCE-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(N2CC(N3CC4CCCC4C3)C2)=C1

Computed Properties

• Exact Mass: 268.16879665g/mol
• Monoisotopic Mass: 268.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.8±45.0 °C(Predicted)
• pka: 8.53±0.20(Predicted)

Additional information on 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile

Comprehensive Overview of 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile (CAS No. 2640895-78-7)

The compound 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile (CAS No. 2640895-78-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, this molecule is being explored for its potential applications in various therapeutic areas. The octahydrocyclopenta[c]pyrrole and azetidine moieties contribute to its distinct pharmacological profile, making it a subject of interest for researchers aiming to develop novel bioactive compounds.

In recent years, the demand for innovative small molecules like 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile has surged, driven by the need for targeted therapies in oncology, neurology, and infectious diseases. The presence of a pyridine-2-carbonitrile group enhances its binding affinity to specific biological targets, which is a critical factor in drug design. Researchers are particularly intrigued by its potential as a kinase inhibitor or a modulator of G-protein-coupled receptors (GPCRs), both of which are hot topics in contemporary pharmaceutical research.

The synthesis and characterization of CAS No. 2640895-78-7 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The compound's stability and solubility profiles are key considerations for its formulation and delivery in preclinical studies. Given the growing emphasis on structure-activity relationship (SAR) studies, this molecule serves as an excellent candidate for optimizing lead compounds with improved efficacy and reduced side effects.

From a commercial perspective, 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology industries. Its procurement is often associated with high purity standards, typically ≥95%, to ensure reproducibility in research applications. The compound's molecular weight and logP values are frequently searched by chemists and pharmacologists, reflecting its relevance in computational drug design and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions.

In the context of current trends, the integration of AI-driven drug discovery platforms has further amplified interest in molecules like CAS No. 2640895-78-7. Machine learning algorithms are being employed to predict its interactions with biological targets, thereby accelerating the identification of promising candidates for further development. Additionally, the rise of fragment-based drug design (FBDD) has highlighted the utility of such compounds in building diverse molecular libraries for high-throughput screening.

Environmental and regulatory considerations also play a pivotal role in the adoption of 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile. Compliance with REACH and other global chemical regulations ensures its safe handling and disposal in laboratory settings. Furthermore, the compound's potential biodegradability and eco-toxicity are areas of ongoing investigation, aligning with the broader industry shift toward sustainable chemistry practices.

In summary, 4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile (CAS No. 2640895-78-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and compatibility with modern drug discovery paradigms make it a valuable asset for researchers striving to address unmet medical needs. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in the evolving landscape of pharmaceutical innovation.